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Compound of Interest

Compound Name: D149 Dye

Cat. No.: B15553612 Get Quote

For researchers, scientists, and drug development professionals working with the indoline-

based photosensitizer, D149 Dye, this guide provides critical safety protocols and logistical

information. Adherence to these procedures is essential for ensuring personal safety and

proper experimental conduct.

Personal Protective Equipment (PPE)
All personnel handling D149 Dye must use the appropriate personal protective equipment as

outlined below. The dye is classified as harmful if swallowed, a skin irritant, a serious eye

irritant, and may cause respiratory irritation.[1]
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Equipment Specifications Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact, which

can cause irritation.[1]

Protective Clothing Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved respirator for dusts is

recommended.

Avoids inhalation of dust which

may cause respiratory

irritation.[1]

Operational Plan
1. Preparation and Handling:

Engineering Controls: Handle D149 Dye in a well-ventilated area, such as a chemical fume

hood, to minimize inhalation exposure.[1]

Photosensitivity Precautions: D149 Dye is photosensitive. Store in a tightly sealed, light-

proof container in a cool, dark place.[2] When handling, minimize exposure to light by

working in a dimly lit area or using amber-colored labware.

Avoiding Dust: As D149 Dye is a solid, care should be taken to avoid generating dust during

weighing and transfer.[1]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the dye, even

if gloves were worn.[1]

2. Experimental Protocol (Example):

The following is a general protocol for the use of D149 Dye as a sensitizer for dye-sensitized

solar cells (DSSCs) and should be adapted to specific experimental needs.
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Solution Preparation: Prepare a solution of D149 Dye in an appropriate solvent (e.g., a

mixture of acetonitrile and tert-butanol) in a light-protected container.

Film Sensitization: Immerse the prepared semiconductor film (e.g., TiO2) in the dye solution.

The immersion time will vary depending on the desired dye loading.

Rinsing: After sensitization, rinse the film with a suitable solvent (e.g., acetonitrile) to remove

non-adsorbed dye molecules.

Drying: Dry the sensitized film before cell assembly.

Disposal Plan
Dispose of D149 Dye and any contaminated materials as hazardous chemical waste in

accordance with all local, state, and federal regulations. Do not discharge into drains or the

environment.[1]

Solid Waste: Collect unused D149 Dye powder and any grossly contaminated disposable

materials (e.g., weigh boats, gloves) in a designated, sealed, and clearly labeled hazardous

waste container.

Liquid Waste: Collect all solutions containing D149 Dye in a separate, sealed, and clearly

labeled hazardous waste container.

Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate

should be collected as hazardous liquid waste.

Emergency Procedures
In Case of Accidental Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. If irritation persists, seek medical attention.[1]
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Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[1]

Visual Workflow for Safe Handling of D149 Dye
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Caption: Workflow for the safe handling of D149 Dye, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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